Cas no 1242465-34-4 (2-(Difluoromethyl)morpholine)

• Product Name: 2-(Difluoromethyl)morpholine
• CAS No: 1242465-34-4
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• CID: 4786888
• Update Time: 2026-02-27

2-(Difluoromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(DIFLUOROMETHYL)MORPHOLINE
• AB85536
• 2-(Difluoromethyl)morpholine

• Inchi： 1S/C5H9F2NO/c6-5(7)4-3-8-1-2-9-4/h4-5,8H,1-3H2
• InChI Key： BPZYLTBLBSNUNY-UHFFFAOYSA-N
• SMILES： FC(C1CNCCO1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(Difluoromethyl)morpholine

Comprehensive Overview of 2-(Difluoromethyl)morpholine (CAS No. 1242465-34-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of fluorinated organic compounds, 2-(Difluoromethyl)morpholine (CAS No. 1242465-34-4) has garnered significant attention due to its unique chemical properties and versatile applications. This compound, characterized by its difluoromethyl group attached to a morpholine ring, is widely utilized in pharmaceuticals, agrochemicals, and material science. Its molecular structure, C₅H₉F₂NO, combines the stability of morpholine with the reactivity of fluorine, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorine-containing compounds in drug discovery has positioned 2-(Difluoromethyl)morpholine as a key building block. Researchers frequently search for terms like "fluorinated morpholine derivatives" or "CAS 1242465-34-4 applications", reflecting its relevance in modern medicinal chemistry. Its ability to enhance bioavailability and metabolic stability aligns with current trends in small-molecule drug development, particularly for CNS-targeted therapies and enzyme inhibitors.

From an industrial perspective, 2-(Difluoromethyl)morpholine synthesis methods are frequently discussed in patent literature. Optimized routes often involve nucleophilic substitution reactions or catalytic fluorination techniques. Recent advancements in continuous flow chemistry have improved the scalability of production, addressing common queries about "cost-effective fluorination processes" and "green chemistry approaches" for such compounds.

The compound's physicochemical properties—including its boiling point (approximately 180-185°C), water solubility, and logP value (estimated 0.9)—make it particularly useful in formulation development. These characteristics explain why search terms like "2-(Difluoromethyl)morpholine solubility" and "CAS 1242465-34-4 stability" frequently appear in scientific databases. Its hydrogen-bond acceptor capacity also contributes to its popularity in crystal engineering applications.

In agrochemical research, 2-(Difluoromethyl)morpholine derivatives show promise as plant protection agents, aligning with the industry's focus on sustainable crop solutions. This application has led to increased interest in "fluorinated morpholine pesticides" and "1242465-34-4 biological activity" among researchers. The compound's metabolic resistance properties contribute to longer-lasting formulations, a critical factor in modern agriculture.

Quality control specifications for CAS No. 1242465-34-4 typically require ≥98% purity, with HPLC and 19F-NMR being standard analytical techniques. Manufacturers often address concerns about "2-(Difluoromethyl)morpholine impurities" by implementing rigorous chromatographic purification methods. The compound's stability under various storage conditions (recommended at 2-8°C under inert atmosphere) is another frequently searched topic in procurement discussions.

Emerging applications in material science have expanded the compound's utility beyond traditional domains. Its incorporation into fluorinated polymers improves thermal stability and chemical resistance—properties highly sought after in electronic materials and specialty coatings. This explains the rising searches for "morpholine-based fluoropolymers" and "1242465-34-4 material applications" in recent literature.

Regulatory considerations for 2-(Difluoromethyl)morpholine vary by region, with most jurisdictions classifying it as a standard organic compound. However, proper handling protocols (including PPE recommendations and ventilation requirements) remain important workplace safety topics. The compound's ecological impact assessment data continues to be updated, reflecting the chemical industry's emphasis on environmental responsibility.

Future research directions for CAS 1242465-34-4 may explore its potential in catalysis or as a ligand precursor in transition metal complexes. The compound's structural versatility offers numerous modification possibilities, keeping it at the forefront of organofluorine chemistry innovation. As synthetic methodologies advance, we anticipate broader adoption across multiple scientific disciplines.